Cas no 1804678-41-8 (3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine)

• Product Name: 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine
• CAS No: 1804678-41-8
• MF: C₇H₄Cl₂F₂N₂O₂
• MW: 257.021666526794
• CID: 4872952
• Update Time: 2025-05-24

3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine

• Inchi： 1S/C7H4Cl2F2N2O2/c8-1-3-6(9)5(7(10)11)4(2-12-3)13(14)15/h2,7H,1H2
• InChI Key： PCFRAZLTGOJAEU-UHFFFAOYSA-N
• SMILES： ClC1C(CCl)=NC=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Additional information on 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine

Recent Advances in the Study of 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine (CAS: 1804678-41-8)

3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine (CAS: 1804678-41-8) is a highly specialized chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including chloro, chloromethyl, difluoromethyl, and nitro functional groups, has shown promising potential in various applications, particularly in drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activities, making it a subject of intense scientific inquiry.

The synthesis of 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthetic route that employs palladium-catalyzed cross-coupling reactions and selective fluorination techniques. This method not only enhances the efficiency of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents. The compound's structural complexity and the presence of multiple reactive sites make it a valuable intermediate for further chemical modifications.

In the realm of pharmaceutical research, 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine has been investigated for its potential as a building block in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the compound's ability to interact with specific kinase domains has been demonstrated in preclinical studies. A recent report in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its efficacy in inhibiting aberrant kinase activity in certain cancer cell lines, suggesting its utility in designing next-generation anticancer agents.

Beyond its pharmaceutical applications, this compound has also shown promise in agrochemical research. Its nitropyridine core and difluoromethyl group contribute to its herbicidal and fungicidal properties. A 2023 study in Pest Management Science explored its use as a precursor for developing novel pesticides with improved efficacy and reduced environmental persistence. The study reported that derivatives of 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine exhibited potent activity against a broad spectrum of plant pathogens while demonstrating lower toxicity to non-target organisms.

Despite these advancements, challenges remain in the large-scale production and application of 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine. Issues such as stability under varying conditions and the need for further toxicological evaluations are areas of ongoing research. Collaborative efforts between academic institutions and industry players are expected to address these challenges and unlock the full potential of this compound in both medicinal and agricultural fields.

In conclusion, 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine (CAS: 1804678-41-8) represents a versatile and highly functionalized compound with significant applications in drug discovery and agrochemical development. Recent studies have shed light on its synthetic pathways, biological activities, and potential uses, paving the way for future innovations. As research continues, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in chemical biology and pharmaceutical sciences.